Cas no 38711-02-3 (2-amino-5-(benzyloxy)benzonitrile)

• Product name: 2-amino-5-(benzyloxy)benzonitrile
• CAS No: 38711-02-3
• MF: C₁₄H₁₂N₂O
• MW: 224.25788
• CID: 1491220
• PubChem ID: 21824876

2-amino-5-(benzyloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(benzyloxy)benzonitrile
• SCHEMBL627370
• AKOS017548569
• Benzonitrile, 2-amino-5-(phenylmethoxy)-
• EN300-1296046
• 38711-02-3
• DB-093615
• MYRYYOSOPJHSKX-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H12N2O/c15-9-12-8-13(6-7-14(12)16)17-10-11-4-2-1-3-5-11/h1-8H,10,16H2
• InChI Key： MYRYYOSOPJHSKX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2=CC(=C(C=C2)N)C#N

Computed Properties

• Exact Mass: 224.09506
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers